Cas no 144356-45-6 (7-Hexadecenedioic acid, 10-ethenyl-)
144356-45-6 structure
Product Name:7-Hexadecenedioic acid, 10-ethenyl-
CAS No:144356-45-6
MF:C18H30O4
MW:310.428406238556
CID:1314338
PubChem ID:71345686
Update Time:2025-04-20
7-Hexadecenedioic acid, 10-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Hexadecenedioic acid, 10-ethenyl-
- 10-ethenylhexadec-7-enedioic acid
- 144356-45-6
- DTXSID60771946
-
- Inchi: 1S/C18H30O4/c1-2-16(13-9-7-11-15-18(21)22)12-8-5-3-4-6-10-14-17(19)20/h2,5,8,16H,1,3-4,6-7,9-15H2,(H,19,20)(H,21,22)
- InChI Key: UVWLTNRLOKTAJW-UHFFFAOYSA-N
- SMILES: OC(CCCCCC(C=C)CC=CCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 310.2145
- Monoisotopic Mass: 310.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
7-Hexadecenedioic acid, 10-ethenyl- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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